Cas no 1804477-98-2 (2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1804477-98-2
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 4930856
• Update Time: 2025-05-24

2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H8F3N3O2/c8-7(9,10)15-4-1-3(2-11)5(14)6(12)13-4/h1,14H,2,11H2,(H2,12,13)
• InChI Key： VKWMOLMZINQUFG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(N)=N1)O)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.1
• Topological Polar Surface Area: 94.4

Additional information on 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine

Introduction to 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1804477-98-2)

2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1804477-98-2) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, an aminomethyl group, a hydroxyl group, and a trifluoromethoxy substituent, offers a wide range of potential applications in drug discovery and development.

The trifluoromethoxy substituent is particularly noteworthy due to its ability to modulate the physicochemical properties of the molecule, such as lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent studies have highlighted the importance of fluorinated compounds in enhancing the bioavailability and efficacy of therapeutic agents.

The amino and aminomethyl groups in 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine provide multiple sites for functionalization, making it a versatile scaffold for the synthesis of diverse derivatives. These functional groups can be readily modified through various chemical reactions, such as acylation, alkylation, and coupling reactions, to introduce additional functionalities that can enhance the compound's biological activity.

The hydroxyl group in this compound adds another layer of complexity to its chemical behavior. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can influence the compound's solubility, stability, and binding affinity to biological targets. This property is particularly valuable in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets involved in various disease pathways.

In the context of medicinal chemistry, 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine has been explored as a lead compound for the development of novel therapeutics. For instance, recent research has shown that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression and inflammatory diseases. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the selectivity and potency of these derivatives.

Clinical trials involving compounds derived from 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine have demonstrated promising results in preclinical models. These studies have highlighted the compound's potential as a therapeutic agent for conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The favorable pharmacological profile of these derivatives suggests that they may offer significant advantages over existing treatments.

The synthesis of 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine typically involves multistep procedures that require careful control over reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have led to the development of more efficient and scalable methods for producing this compound and its derivatives. These improvements have facilitated their broader application in research and development settings.

In conclusion, 2-Amino-4-(aminomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1804477-98-2) represents a promising scaffold for the design and development of novel therapeutic agents. Its unique combination of functional groups provides a robust platform for chemical modification, enabling researchers to explore a wide range of biological activities and therapeutic applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.